(Phenylthio)acetic acid, cyclohexyl ester

• Molecular Formula: C14H18O2S
• Molecular Weight: 250.36 g/mol
• IUPAC Name: cyclohexyl 2-phenylsulfanylacetate
• InChI: InChI=1S/C14H18O2S/c15-14(16-12-7-3-1-4-8-12)11-17-13-9-5-2-6-10-13/h2,5-6,9-10,12H,1,3-4,7-8,11H2
• InChI Key: SIRIXPOWYMQWOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)CSC2=CC=CC=C2

Description

(Phenylthio)acetic acid, cyclohexyl ester is a useful research compound. Its molecular formula is C14H18O2S and its molecular weight is 250.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure is as in Example 20 for the preparation of ethyl n-decanoate, starting with (phenylthio)acetic acid (20 g) and 36N aqueous sulphuric acid solution (0.32 cc) in cyclohexanol (100 cc). After purification by chromatography on a silica column with a mixture of cyclohexane and ethyl acetate (70:30 by volume) as eluent, cyclohexyl (phenylthio)acetate (29 g) is obtained, and is used in the crude state in the subsequent phases.